
Safety precautions for handling tert-butyl
mercaptan in the lab.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B031775 Get Quote

Technical Support Center: Safe Handling of tert-
Butyl Mercaptan
This guide provides essential safety information, troubleshooting advice, and detailed protocols

for the safe handling of tert-butyl mercaptan in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with tert-butyl mercaptan?

A1: Tert-butyl mercaptan is a highly flammable liquid and vapor.[1][2] It can cause skin and

eye irritation, and may cause an allergic skin reaction.[1][3] Inhalation may lead to respiratory

irritation, drowsiness, or dizziness.[3] It is also toxic to aquatic life with long-lasting effects.[1][3]

The substance has a very strong, repulsive odor.[1][3]

Q2: What are the immediate first aid procedures in case of exposure?

A2:

Inhalation: Remove the individual to fresh air. If they are not breathing, administer artificial

respiration and seek immediate medical attention.[4]
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Skin Contact: Immediately wash the affected area with plenty of water for at least 15

minutes.[4] Remove contaminated clothing and wash it before reuse.[3][5] If skin irritation or

a rash develops, seek medical attention.[6]

Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least

15 minutes.[4] Remove contact lenses if present and easy to do.[3] Seek medical attention.

[4]

Ingestion: Do NOT induce vomiting.[1] Clean the mouth with water and get immediate

medical attention.[4][6]

Q3: What should I do in case of a small spill of tert-butyl mercaptan?

A3: For a small spill, first eliminate all ignition sources.[7] Wear appropriate personal protective

equipment (PPE), including respiratory protection. Absorb the spill with a non-combustible

absorbent material like sand, earth, or vermiculite.[3][7] Collect the absorbed material using

non-sparking tools and place it in a suitable, closed container for disposal.[4][7]

Q4: Can I pour tert-butyl mercaptan waste down the drain?

A4: No, you must not dispose of tert-butyl mercaptan waste down the drain. It is toxic to

aquatic life and can cause long-term adverse effects in the aquatic environment.[1][4] All waste

must be disposed of in accordance with local, state, and federal regulations.

Troubleshooting Guides
Problem: I can smell a strong, unpleasant odor in the lab.

Possible Cause: There may be a leak from a container or experimental setup. The odor

threshold for tert-butyl mercaptan is extremely low.

Solution:

Immediately check all containers and connections for any signs of leakage.

Ensure that all work is being conducted in a properly functioning chemical fume hood.

Verify that the fume hood sash is at the appropriate height.
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If a leak is found, follow the spill cleanup procedures outlined in the experimental

protocols.

If the source of the odor cannot be identified and persists, evacuate the area and inform

the lab supervisor or safety officer.

Problem: My skin has come into contact with tert-butyl mercaptan.

Immediate Action:

Proceed immediately to the nearest safety shower or sink.

Wash the affected area thoroughly with soap and water for at least 15 minutes.[4]

Remove any clothing that was contaminated.

Follow-up:

Seek medical attention if any irritation, redness, or rash develops.[6]

Report the incident to your supervisor.

Quantitative Data Summary
Property Value

Molecular Formula C4H10S[1][3]

Molecular Weight 90.18 g/mol [4]

Boiling Point 62 - 65 °C (143.6 - 149 °F)[4]

Flash Point -24 °C (-11.2 °F)[4]

Specific Gravity 0.800[4]

Vapor Density 3.0 (Air = 1)[4]

Experimental Protocols
Personal Protective Equipment (PPE)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b031775?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC149020500&countryCode=US&language=en
https://www.scribd.com/document/551291030/TBM-SDS-GHS
https://amp.generalair.com/MsdsDocs/CP13356S.pdf
https://www.cpchem.com/sites/default/files/2024-12/02132097.pdf
https://www.fishersci.com/store/msds?partNumber=AC149020500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149020500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149020500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149020500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149020500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before beginning any work with tert-butyl mercaptan, ensure the following PPE is worn:

Eye Protection: Tightly fitting safety goggles.[1][3]

Hand Protection: Chemical-resistant gloves (discuss suitability with the glove manufacturer).

[1]

Respiratory Protection: An air-purifying respirator for organic vapors is recommended if

engineering controls are not sufficient.[2][3]

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Weighing and Dispensing Protocol
All weighing and dispensing of tert-butyl mercaptan must be performed inside a certified

chemical fume hood.

Ensure all potential ignition sources are removed from the work area.[1][3]

Ground and bond the container and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Carefully open the container, as it may be under pressure.[1]

Dispense the required amount slowly and carefully to avoid splashing.

Securely close the container immediately after use.[1][3]

Spill Cleanup Protocol
Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[1][3]

Don PPE: Wear the appropriate PPE, including respiratory protection, chemical-resistant

gloves, and eye protection.
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Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or

vermiculite to contain the spill.[3][7]

Absorb and Collect: Carefully absorb the spilled material. Use non-sparking tools to collect

the absorbed material and place it into a labeled, sealed container for hazardous waste

disposal.[4][7]

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Dispose of Waste: Dispose of all contaminated materials as hazardous waste in accordance

with institutional and regulatory guidelines.
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Caption: Standard operating procedure for handling tert-butyl mercaptan.
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Caption: Emergency response workflow for a tert-butyl mercaptan spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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